Cas no 1368086-72-9 (1-Oxa-9-thiaspiro[5.5]undecan-4-amine)

• Product Name: 1-Oxa-9-thiaspiro[5.5]undecan-4-amine
• CAS No: 1368086-72-9
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 2150624
• PubChem ID: 71695413
• Update Time: 2025-05-20

1-Oxa-9-thiaspiro[5.5]undecan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-9-thiaspiro[5.5]undecan-4-amine
• NE16804
• Z1465410598
• EN300-113088
• Z1359386025
• CS-0285562
• AKOS018457668
• DB-291496
• 1368086-72-9

• Inchi： 1S/C9H17NOS/c10-8-1-4-11-9(7-8)2-5-12-6-3-9/h8H,1-7,10H2
• InChI Key： XXXFWZIXMSXIEE-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)CC(CCO2)N

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6
• XLogP3: 0.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 317.1±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Oxa-9-thiaspiro[5.5]undecan-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 1-Oxa-9-thiaspiro[5.5]undecan-4-amine

Introduction to 1-Oxa-9-thiaspiro[5.5]undecan-4-amine (CAS No. 1368086-72-9)

1-Oxa-9-thiaspiro[5.5]undecan-4-amine (CAS No. 1368086-72-9) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic framework and the presence of both oxygen and sulfur heteroatoms, offers a promising scaffold for the development of novel therapeutic agents.

The spirocyclic structure of 1-Oxa-9-thiaspiro[5.5]undecan-4-amine provides a rigid and conformationally constrained platform, which can enhance the binding affinity and selectivity of molecules designed for specific biological targets. The incorporation of heteroatoms, particularly oxygen and sulfur, introduces additional functional groups that can be exploited for further chemical modifications, thereby expanding the range of potential applications.

Recent studies have highlighted the potential of 1-Oxa-9-thiaspiro[5.5]undecan-4-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, published in the European Journal of Medicinal Chemistry, scientists explored the antiviral activity of 1-Oxa-9-thiaspiro[5.5]undecan-4-amine derivatives against a range of viral pathogens, including influenza and herpes simplex viruses. The results indicated that these compounds possess significant antiviral activity, suggesting their potential as novel antiviral agents.

The structural versatility of 1-Oxa-9-thiaspiro[5.5]undecan-4-amine also makes it an attractive candidate for drug discovery efforts targeting neurological disorders. Research conducted at the University of California, San Francisco, has shown that certain derivatives of this compound exhibit neuroprotective effects and may be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its therapeutic applications, 1-Oxa-9-thiaspiro[5.5]undecan-4-amine has also been investigated for its potential use in diagnostic imaging. A study published in the Journal of Medicinal Chemistry reported that radiolabeled derivatives of this compound can be used as imaging agents to detect specific biomarkers associated with various diseases, thereby facilitating early diagnosis and personalized treatment strategies.

The synthesis of 1-Oxa-9-thiaspiro[5.5]undecan-4-amine involves a series of well-defined chemical reactions that ensure high yields and purity. Key steps include the formation of the spirocyclic core through a ring-closing metathesis reaction followed by selective functionalization to introduce the desired heteroatoms and functional groups. These synthetic methods have been optimized to produce scalable processes suitable for both laboratory-scale synthesis and industrial production.

In conclusion, 1-Oxa-9-thiaspiro[5.5]undecan-4-amine (CAS No. 1368086-72-9) represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases and conditions. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.